Cas no 332180-37-7 (Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate)

• Product Name: Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate
• CAS No: 332180-37-7
• MF: C₉H₁₃F₃O₅S
• MW: 290.256732702255
• CID: 6797417
• PubChem ID: 102242814
• Update Time: 2025-05-21

Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate
• 3-Butenoic acid, 2,2-dimethyl-3-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester
• D87305
• ETHYL 2,2-DIMETHYL-3-(TRIFLUOROMETHANESULFONYLOXY)BUT-3-ENOATE
• 332180-37-7
• MFCD29067756

• Inchi： 1S/C9H13F3O5S/c1-5-16-7(13)8(3,4)6(2)17-18(14,15)9(10,11)12/h2,5H2,1,3-4H3
• InChI Key： ZIIJGMOXILVEKI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC(=C)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 290.04357917g/mol
• Monoisotopic Mass: 290.04357917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 306.6±42.0 °C(Predicted)

Additional information on Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate

Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate (CAS 332180-37-7): A Versatile Building Block in Organic Synthesis

Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate (CAS 332180-37-7) is a specialized ester derivative featuring a unique combination of functional groups that make it valuable in modern synthetic chemistry. This compound belongs to the class of vinyl triflates, which are widely recognized as excellent electrophiles in cross-coupling reactions. The presence of both ester and triflyloxy groups on the same molecule creates multiple reactive centers, allowing for diverse transformations in pharmaceutical and material science applications.

The molecular structure of Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate contains several noteworthy features: a vinyl triflate moiety that serves as an excellent leaving group in palladium-catalyzed reactions, an α,β-unsaturated ester system that participates in conjugate additions, and gem-dimethyl groups that provide steric control in stereoselective transformations. These characteristics have made this compound particularly interesting to researchers working on drug discovery and agrochemical development, where the introduction of fluorinated groups is often desirable to modulate biological activity.

Recent advances in fluorine chemistry have significantly increased the demand for compounds like Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate. The trifluoromethanesulfonate (triflate) group is particularly valuable in medicinal chemistry, as it can be easily displaced by various nucleophiles under mild conditions. This property makes the compound an ideal intermediate for the synthesis of fluorinated pharmaceuticals, a growing segment of the drug market where approximately 30% of newly approved drugs contain fluorine atoms.

In synthetic applications, CAS 332180-37-7 serves as a precursor for various cross-coupling reactions, including Suzuki-Miyaura, Negishi, and Stille couplings. The vinyl triflate moiety undergoes efficient palladium-catalyzed coupling with aryl and vinyl boronic acids, enabling the construction of complex molecular architectures. Additionally, the ester group can be transformed into amides, alcohols, or other functional groups through standard organic transformations, providing multiple diversification points for structure-activity relationship studies.

The stability and handling characteristics of Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate make it particularly attractive for industrial applications. Unlike some reactive intermediates, this compound demonstrates good stability at room temperature when stored properly, reducing the challenges associated with its use in large-scale synthesis. This stability profile, combined with its reactivity under appropriate conditions, has led to its adoption in process chemistry for several active pharmaceutical ingredients (APIs) currently in development.

Environmental considerations have become increasingly important in chemical synthesis, and CAS 332180-37-7 offers advantages in this regard. The triflate group generally provides cleaner reaction outcomes compared to traditional leaving groups, often resulting in higher atom economy and reduced byproduct formation. This aligns with the principles of green chemistry, making the compound attractive for sustainable synthesis approaches that are gaining attention in both academic and industrial settings.

Analytical characterization of Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate typically involves standard techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the triflate group), mass spectrometry, and HPLC for purity assessment. The distinctive ¹⁹F NMR signal around -75 ppm serves as a convenient marker for reaction monitoring, while the characteristic fragmentation pattern in mass spectrometry aids in structural confirmation. These analytical features contribute to the compound's popularity in research settings where reaction progress needs to be carefully tracked.

The commercial availability of CAS 332180-37-7 has expanded in recent years to meet growing demand from the pharmaceutical and materials science sectors. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for discovery research to kilogram quantities for process development. This increased accessibility has facilitated its use in diverse applications, from small molecule drug discovery to the synthesis of advanced materials with tailored properties.

Future research directions involving Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate are likely to focus on expanding its utility in catalytic asymmetric synthesis and developing more sustainable methods for its preparation. The compound's unique combination of functional groups presents opportunities for innovation in organocatalysis and transition metal catalysis, areas that continue to attract significant research interest. Additionally, as the pharmaceutical industry places greater emphasis on fluorinated compounds, the demand for versatile intermediates like this one is expected to grow.

For researchers considering the use of CAS 332180-37-7 in their work, several practical considerations should be noted. While the compound is stable under normal conditions, it should be protected from moisture to prevent hydrolysis of the triflate group. Standard inert atmosphere techniques are recommended for reactions involving this intermediate, particularly when using strong nucleophiles or bases. The compound's solubility profile (generally good in common organic solvents like dichloromethane, THF, and ethyl acetate) facilitates its use in diverse reaction conditions.

In conclusion, Ethyl 2,2-dimethyl-3-(trifluoromethylsulfonyloxy)but-3-enoate represents a valuable tool in modern synthetic chemistry, combining multiple reactive functionalities in a single molecule. Its applications span from medicinal chemistry to materials science, with particular importance in the synthesis of fluorinated compounds. As synthetic methodologies continue to advance and the demand for complex, functionalized molecules grows, intermediates like CAS 332180-37-7 will undoubtedly play an increasingly important role in chemical research and development.